4,5-diiodo-1-(trifluoromethyl)-1H-imidazole
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Description
4,5-Diiodo-1-(trifluoromethyl)-1H-imidazole is a halogenated imidazole derivative characterized by the presence of two iodine atoms and a trifluoromethyl group attached to the imidazole ring
Properties
CAS No. |
2680537-28-2 |
|---|---|
Molecular Formula |
C4HF3I2N2 |
Molecular Weight |
387.9 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole typically involves the halogenation of 1-(trifluoromethyl)-1H-imidazole. One common method includes the use of iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite to introduce the iodine atoms at the 4 and 5 positions of the imidazole ring. The reaction is usually carried out in an organic solvent like acetonitrile or dichloromethane under controlled temperature conditions to ensure selective iodination.
Industrial Production Methods
For industrial-scale production, the process may be optimized to enhance yield and purity. This could involve continuous flow reactors to maintain consistent reaction conditions and minimize by-product formation. Additionally, the use of more efficient oxidizing agents and catalysts can be explored to improve the overall efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
4,5-Diiodo-1-(trifluoromethyl)-1H-imidazole undergoes various chemical reactions, including:
Substitution Reactions: The iodine atoms can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.
Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, altering the oxidation state of the iodine atoms.
Coupling Reactions: It can be involved in cross-coupling reactions, such as Suzuki or Sonogashira couplings, to form carbon-carbon bonds.
Common Reagents and Conditions
Substitution: Reagents like sodium azide or thiourea in polar solvents (e.g., DMF) at elevated temperatures.
Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide in acidic or basic media.
Coupling: Palladium catalysts in the presence of bases like potassium carbonate in solvents such as toluene or ethanol.
Major Products
Substitution: Formation of 4,5-disubstituted imidazoles.
Oxidation: Conversion to diiodoimidazole oxides.
Coupling: Formation of biaryl or alkyne-imidazole derivatives.
Scientific Research Applications
Chemistry
In organic synthesis, 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole serves as a versatile building block for constructing more complex molecules. Its halogen atoms provide reactive sites for further functionalization, making it valuable in the synthesis of heterocyclic compounds and pharmaceuticals.
Biology and Medicine
The compound’s unique structure allows it to interact with biological targets, potentially leading to the development of new drugs. It has been investigated for its antimicrobial and anticancer properties, with studies showing promising activity against certain bacterial strains and cancer cell lines.
Industry
In materials science, 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole can be used to create novel polymers and materials with specific electronic or optical properties. Its incorporation into polymer backbones can enhance the material’s stability and performance in various applications.
Mechanism of Action
The biological activity of 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole is primarily attributed to its ability to interact with cellular proteins and enzymes. The iodine atoms and trifluoromethyl group can form strong interactions with amino acid residues, altering the function of the target proteins. This can lead to the inhibition of enzyme activity or disruption of cellular processes, contributing to its antimicrobial and anticancer effects.
Comparison with Similar Compounds
Similar Compounds
- 4,5-Dibromo-1-(trifluoromethyl)-1H-imidazole
- 4,5-Dichloro-1-(trifluoromethyl)-1H-imidazole
- 4,5-Difluoro-1-(trifluoromethyl)-1H-imidazole
Uniqueness
Compared to its brominated, chlorinated, and fluorinated analogs, 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole exhibits higher reactivity due to the larger atomic radius and lower bond dissociation energy of iodine. This makes it more suitable for certain types of chemical transformations and applications where high reactivity is desired.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
